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Compound of Interest

Compound Name: 2-Hydroxyethylhydrazine

Cat. No.: B031387 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Hydroxyethylhydrazine

This guide provides comprehensive safety and handling information for 2-
Hydroxyethylhydrazine (CAS No. 109-84-2), intended for researchers, scientists, and drug

development professionals. The following sections detail the substance's hazards, physical and

chemical properties, and procedural recommendations for safe use, storage, and emergency

response.

Hazard Identification and Classification
2-Hydroxyethylhydrazine is classified as a hazardous substance.[1] It is toxic if swallowed, in

contact with skin, or inhaled.[2][3] The substance causes serious eye irritation and skin

irritation.[2][3][4] Furthermore, there is limited evidence suggesting it may be a carcinogen and

is suspected of causing genetic defects.[1][2] Exposure may also cause respiratory irritation.[2]

[3]

GHS Hazard Statements:

H301: Toxic if swallowed.[3]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]

H315: Causes skin irritation.[2][3]
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H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

H341: Suspected of causing genetic defects.[2]

H351: Suspected of causing cancer.[2][3]

Quantitative Data Summary
The following tables summarize the key quantitative data for 2-Hydroxyethylhydrazine.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₂H₈N₂O [5]

Molecular Weight 76.10 g/mol [5][6]

Appearance
Clear, colorless to pale yellow,

slightly viscous, oily liquid
[1][5][6][7]

Melting Point -70 °C (-94 °F) [1][5][7]

Boiling Point 155-160 °C @ 32 mm Hg [5][7]

Density 1.123 g/mL at 25 °C [5][7]

Flash Point 165 °F (73.9 °C) [5]

Vapor Pressure 0.015 mmHg at 25 °C [5]

Refractive Index n20/D 1.493 [5][7]

| Water Solubility | Soluble |[5][6][7] |

Table 2: Toxicological Data
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Endpoint Value Notes

Acute Toxicity

Toxic by inhalation, in
contact with skin, and if
swallowed.[1]

Animal experiments
indicate that ingestion of
less than 40 grams may be
fatal or cause serious
health damage.[1]

| Carcinogenicity | Limited evidence of a carcinogenic effect.[1][6] | Suspected of causing

cancer (Category 2).[2][3] |

Table 3: Exposure Limits

Parameter Value

| Occupational Exposure Limits (OELs) | No data available.[1][2] |

Table 4: Fire and Explosion Hazard Data

Property Value Notes

Flammability

Combustible. Slight fire
hazard when exposed to
heat or flame.[1]

Heating may cause violent
rupture of containers.[1]

Upper Explosive Limit (%) Not available [1]

Lower Explosive Limit (%) Not available [1]

Suitable Extinguishing Media

Water spray or fog, foam, dry

chemical powder, BCF (where

permitted).[1]

-

| Hazardous Combustion Products | Carbon monoxide (CO), carbon dioxide (CO₂), nitrogen

oxides (NOx).[1] | May emit poisonous fumes upon combustion.[1] |

Experimental Protocols and Methodologies
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Detailed experimental protocols for determining the toxicological and physical properties of 2-
Hydroxyethylhydrazine are not available in the referenced safety data sheets. Such studies

are typically conducted under standardized guidelines (e.g., OECD Test Guidelines) but the

specific reports are not publicly accessible.

However, a critical aspect of laboratory safety is a well-defined protocol for handling accidental

releases. The following logical workflow outlines the recommended procedure for managing a

chemical spill.
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Diagram 1: 2-Hydroxyethylhydrazine Spill Response Workflow
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Caption: Diagram 1: Logical workflow for responding to a minor or major spill of 2-
Hydroxyethylhydrazine.

Safe Handling and Storage
Handling Procedures:

Avoid all personal contact, including the inhalation of vapors, mists, or aerosols.[1]

Use in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Wear appropriate protective clothing, gloves, and eye/face protection.[1][2] Do not allow

clothing wet with the material to remain in contact with the skin.[1]

Keep away from open flames, hot surfaces, and other sources of ignition.[4][9]

Take measures to prevent the buildup of electrostatic charge.[9]

Wash hands and skin thoroughly after handling.[2][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9][10]

Storage Conditions:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][9][10]

Keep away from incompatible materials such as oxidizing agents, acids, acid chlorides, and

organic anhydrides.[1] 2-Hydroxyethylhydrazine is a reducing agent and can react violently

with oxidizers.[1]

Store away from foodstuff containers.[1]

For long-term storage, some suppliers recommend keeping it in a freezer under -20°C in an

inert atmosphere.[5]

Exposure Controls and Personal Protection
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Engineering controls, such as the use of a chemical fume hood or other forms of local exhaust

ventilation, are essential to minimize exposure.[1][2] A safety shower and eyewash station

should be readily available.[2]

Diagram 2: Personal Protective Equipment (PPE) for Handling
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must wear
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Caption: Diagram 2: Essential Personal Protective Equipment (PPE) for handling 2-
Hydroxyethylhydrazine.

Specific PPE Recommendations:

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

with a Type A filter for organic vapors is recommended.[1][2]

Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[1][2]

Hand Protection: Use compatible, chemical-resistant gloves to prevent skin exposure.[2]

Body Protection: Wear a lab coat, overalls, or other protective clothing to prevent skin

contact.[1][2]

First Aid Measures
In case of exposure, immediate action is critical. Always show the Safety Data Sheet to the

attending medical professional.[4]
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Inhalation: Remove the individual from the contaminated area to fresh air.[2] If breathing is

difficult or has stopped, administer artificial respiration and seek immediate medical attention.

[2]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with plenty of soap and running water for at least 15 minutes.[2] Seek immediate medical

attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2][4] Remove contact lenses if present and easy to do.[2] Seek immediate

medical attention.[2]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, wash out their mouth with

water.[2] Call a physician or poison control center immediately.[4]

Incompatible Materials
2-Hydroxyethylhydrazine is a reducing agent and an organic base.[1] It can react violently or

is incompatible with a wide range of substances, including:

Oxidizing agents (e.g., nitrates, perchlorates, chlorine bleaches)[1]

Strong acids, acid chlorides, and acid anhydrides[1]

Organic anhydrides, acrylates, alcohols, aldehydes, and ketones[1]

Epichlorohydrin, isocyanates, and vinyl acetate[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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